
An In-depth Technical Guide to the Safe
Handling of 5-Bromovaleric Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromovaleric acid

Cat. No.: B150588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Bromovaleric acid
(CAS No. 2067-33-6), a versatile reagent in pharmaceutical and chemical synthesis.

Adherence to these protocols is critical for ensuring laboratory safety and maintaining

experimental integrity.

Chemical and Physical Properties
5-Bromovaleric acid, also known as 5-bromopentanoic acid, is a halogenated carboxylic acid.

[1] Its reactivity is characterized by the presence of both a carboxylic acid and an alkyl bromide

functional group.[2] A summary of its key physical and chemical properties is provided in Table

1.

Table 1: Physical and Chemical Properties of 5-Bromovaleric Acid
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Property Value Reference(s)

Molecular Formula C₅H₉BrO₂ [1]

Molecular Weight 181.03 g/mol [1][3]

Appearance
White to off-white or dark

yellow crystalline solid
[2][4][5]

Melting Point 37 - 41 °C (98.6 - 105.8 °F) [4][5]

Boiling Point
142 - 145 °C (287.6 - 293 °F)

at 13 mmHg
[4][5]

Flash Point > 112 °C (> 233.6 °F) [4][5]

Solubility
Soluble in water, ethanol, and

ether.
[2][6]

Odor Odorless to faint, acrid [4][5][7]

Hazard Identification and Classification
5-Bromovaleric acid is classified as a hazardous substance and requires careful handling.[4]

[5] It is harmful if swallowed, causes severe skin burns and serious eye damage, and may

cause respiratory irritation.[3][4][5]

Table 2: GHS Hazard Classification for 5-Bromovaleric Acid
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Hazard Class Category Hazard Statement Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[4][5]

Skin

Corrosion/Irritation
1

H314: Causes severe

skin burns and eye

damage

[4][5]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage
[8]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[3][4][5]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 5-
Bromovaleric acid to minimize exposure.[1][9]

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Reference(s)

Eye/Face Protection
Chemical safety goggles or

face shield.
[7][8]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), lab coat,

and other protective clothing to

prevent skin contact.

[1][7][8]

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. If dust or

vapors are generated, a

NIOSH-approved respirator

with an appropriate cartridge is

necessary.

[1][10]
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Safe Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's stability.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[1][7]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][11]

Do not get in eyes, on skin, or on clothing.[4]

Wash hands thoroughly after handling.[4][5]

Do not eat, drink, or smoke when using this product.[4]

Storage
Store in a tightly closed, corrosive-resistant container in a cool, dry, and well-ventilated area.

[7][12]

Keep away from incompatible materials such as bases and reducing agents.[4][5]

Store locked up.[4][5][11]

Experimental Protocols
Spill Response Protocol
In the event of a spill, follow these procedures to ensure safe cleanup.
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Collect Waste in a Labeled,
Corrosive-Resistant Container

Neutralize Liquid Waste (if necessary)
with a weak base

Store Waste in a Designated
Hazardous Waste Area

Arrange for Pickup by a
Licensed Waste Disposal Service

Maintain Disposal Records

5-Bromovaleric Acid
(Haloalkanoic Acid) Haloacid Dehalogenase

Enzyme Binding
5-Hydroxyvaleric AcidHydrolytic Dehalogenation

Bromide Ion (Br⁻)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC204463/
https://pmc.ncbi.nlm.nih.gov/articles/PMC204463/
https://pmc.ncbi.nlm.nih.gov/articles/PMC204463/
https://www.ketonepharma.com/exploring-the-properties-and-uses-of-5-bromo-valeric-acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4513125/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4513125/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4513125/
https://www.researchgate.net/figure/Reaction-mechanisms-of-2-haloacid-dehalogenases-Adapted-from-Nardi-Dei-et-al-1997_fig3_265553800
https://pmc.ncbi.nlm.nih.gov/articles/PMC8554231/
https://www2.chemistry.msu.edu/faculty/mccusker/SOPs/glassware%20cleaning.pdf
https://www.semanticscholar.org/paper/Reaction-Mechanism-of-L-2-Haloacid-Dehalogenase-of-Liu-Kurihara/8e918f178f907bf73c6b813f8cc092ceca60a19a
https://www.semanticscholar.org/paper/Reaction-Mechanism-of-L-2-Haloacid-Dehalogenase-of-Liu-Kurihara/8e918f178f907bf73c6b813f8cc092ceca60a19a
https://pubmed.ncbi.nlm.nih.gov/18600877/
https://pubmed.ncbi.nlm.nih.gov/18600877/
https://www.chemicalbook.com/Article/5-Bromovaleric-acid-Synthesis-and-Applications.htm
https://web.uvic.ca/~mcindoe/glassware.pdf
https://www.guidechem.com/encyclopedia/5-bromovaleric-acid-dic9856.html
https://portlandpress.com/biochemj/article/480/19/1553/233549/Functional-annotation-of-haloacid-dehalogenase
https://www.benchchem.com/product/b150588#safety-and-handling-precautions-for-5-bromovaleric-acid
https://www.benchchem.com/product/b150588#safety-and-handling-precautions-for-5-bromovaleric-acid
https://www.benchchem.com/product/b150588#safety-and-handling-precautions-for-5-bromovaleric-acid
https://www.benchchem.com/product/b150588#safety-and-handling-precautions-for-5-bromovaleric-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150588?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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